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Compound of Interest

Compound Name: Thiourea, (2-aminophenyl)-

Cat. No.: B15314242 Get Quote

This document provides crucial safety and logistical information for the proper disposal of (2-

aminophenyl)thiourea, a chemical that requires careful handling due to its potential hazards.

The following procedures are designed for researchers, scientists, and drug development

professionals to ensure safe laboratory operations and environmental protection.

Hazard Identification and Safety Precautions
(2-Aminophenyl)thiourea belongs to a class of compounds that are often associated with

significant health risks. Based on data for closely related phenylthiourea compounds, it should

be handled as a hazardous substance.

Key Hazards:

Acute Oral Toxicity: Phenylthiourea derivatives are often classified as fatal if swallowed.[1][2]

Skin Sensitization: May cause an allergic skin reaction upon contact.[1]

Suspected Carcinogen: Some thiourea compounds are suspected of causing cancer.[3][4]

Reproductive Toxicity: Certain thiourea compounds are suspected of damaging fertility or the

unborn child.[3][5]

Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.[3][5][6][7]

Personal Protective Equipment (PPE)
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Before handling (2-aminophenyl)thiourea, ensure the following personal protective equipment

is worn:

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if there is a risk of dust inhalation.[7] Respiratory protection is required when dusts

are generated.

Eye/Face Protection: Wear safety glasses with side shields or goggles.[4]

Hand Protection: Wear impervious protective gloves, such as butyl rubber.[3]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin contact.[3][4]

Step-by-Step Disposal Procedure
The disposal of (2-aminophenyl)thiourea must be handled as hazardous waste in compliance

with all local, regional, and national regulations.[8]

Container Management:

Keep the chemical in its original, tightly closed container.[7][9]

Do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Waste Collection:

Carefully collect any waste material, including spilled product or contaminated items.

For spills, avoid generating dust.[4][7] Sweep up and shovel the material into a suitable,

sealed container for disposal.[4][7]

Ventilate the area of a spill after cleanup is complete.[8]

Storage Pending Disposal:

Store the sealed waste container in a cool, dry, and well-ventilated area.[2]
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The storage area should be locked up or accessible only to authorized personnel.[2][5]

Final Disposal:

Dispose of the contents and container at an approved waste disposal plant.[2][5][7]

It may be necessary to contact your state's Department of Environmental Protection (DEP)

or the regional office of the Environmental Protection Agency (EPA) for specific guidance.

[8]

Emergency Procedures
In case of accidental exposure, follow these first aid measures and seek immediate medical

attention:

If Swallowed: Immediately call a poison center or doctor.[2] Rinse mouth.[2]

If on Skin: Wash with plenty of water.[5] If skin irritation or a rash occurs, get medical

advice/attention.

If in Eyes: Rinse cautiously with water for several minutes.[5] Remove contact lenses if

present and easy to do. Continue rinsing.

If Inhaled: Remove the person to fresh air and keep comfortable for breathing.[2][10]

Quantitative Hazard Data for Related Compounds
The following table summarizes key toxicity data for related thiourea compounds. This

information is provided for comparative purposes to emphasize the potential hazards of (2-

aminophenyl)thiourea.
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Hazard
Metric

Compound Value Species
Exposure
Time

Reference

LC50

(aquatic)

Phenyl-2-

thiourea
59 mg/l

Daphnia

magna

(Water flea)

48 h

LD50 (oral) Thiourea
>2,000 -

2,500 mg/kg
Rat N/A [3]

EC50

(aquatic)
Thiourea 3.8 - 10mg/L

Desmodesmu

s subspicatus

(Algae)

72h [5]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of (2-

aminophenyl)thiourea.
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Start: Waste (2-aminophenyl)thiourea Generated

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Step 2: Secure in Original or
Labeled, Sealed Container

Spill Occurs

Step 3: Store in a Secure,
Well-Ventilated Area

Step 2a: Clean Spill
- Avoid Dust

- Collect in Sealed Container

Emergency
Procedure

Step 4: Transfer to an
Approved Hazardous Waste Facility

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of (2-aminophenyl)thiourea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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